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Compound of Interest

Compound Name: Phthoramycin

Cat. No.: B1141825

Technical Support Center: Phthoramycin

Disclaimer: Information on Phthoramycin is limited in the public domain. This guide is based
on currently available data and will be updated as more information becomes available.

Frequently Asked Questions (FAQs)
1. What is Phthoramycin?

Phthoramycin is a compound discovered from the culture broth of the actinomycete strain
WK-1875. It was identified during a screening for cellulose biosynthesis inhibitors with
herbicidal activity.[1]

2. What are the general properties of Phthoramycin?

Phthoramycin is a white powder with the chemical formula C40H68012 and a molecular
weight of 740.47.[1]

3. What is the solubility of Phthoramycin?

Phthoramycin is soluble in methanol (MeOH), ethyl acetate (EtOAc), and chloroform (CHCI3).
It is insoluble in water (H20) and hexane.[1]

4. What is the primary mechanism of action for Phthoramycin?
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Phthoramycin functions by inhibiting cellulose biosynthesis.[1] In vitro studies have shown that
it can inhibit this process by 63% at a concentration of 1 mg/ml.[1]

Troubleshooting Guide

Issue: Difficulty dissolving Phthoramycin

e Solution: Phthoramycin is insoluble in water and hexane.[1] For stock solutions, it is
recommended to use solvents such as methanol, ethyl acetate, or chloroform.[1]

Issue: Inconsistent results in antifungal assays

» Consideration: Phthoramycin exhibits selective antifungal activity. It is highly effective
against certain plant-pathogenic fungi like Pyricuralia oryzae, Mucor racemosus, and
Phythophthora parasitica, but shows little to no activity against Candida albicans,
Saccharomyces cerevisiae, and Aspergillus niger at concentrations up to 100 pg/ml.[1]
Ensure you are using a sensitive strain when validating its activity.

Data Summary

Property Value

Molecular Formula C40H68012

Molecular Weight 740.47

Appearance White powder

Soluble in Methanol, Ethyl Acetate, Chloroform
Insoluble in Water, Hexane

In Vitro Activity of Phthoramycin
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Test Organism MIC (pg/ml)
Candida albicans KF-1 >100
Saccharomyces cerevisiae KF-26 >100
Aspergillus niger KF-103 >100
Pyricuralia oryzae KF-180 6.25
Mucor racemosus IFO 4581 3.12
Phythophthora parasitica IFO 4783 1.56
Diagrams

Phthoramycin's Mechanism of Action
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@hthoramycin @

Prepare Solvents:
Methanol, EtOAc, CHCIS3,
Water, Hexane

Attempt to Dissolve
Phthoramycin in each solvent

Observe for Dissolution
(Clear solution vs. suspension)

Record Solubility:
Soluble or Insoluble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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